N-[(5-methyl-2-pyrazinyl)methyl]imidazo[2,1-b][1,3]thiazole-6-carboxamide

• IUPAC Name: N-[(5-methylpyrazin-2-yl)methyl]imidazo[2,1-b][1,3]thiazole-6-carboxamide
• InChI: InChI=1S/C12H11N5OS/c1-8-4-14-9(5-13-8)6-15-11(18)10-7-17-2-3-19-12(17)16-10/h2-5,7H,6H2,1H3,(H,15,18)
• InChI Key: NGYGENAYKPVAHI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(C=N1)CNC(=O)C2=CN3C=CSC3=N2
• Molecular Formula: C12H11N5OS
• Molecular Weight: 273.32 g/mol

Description

"N-[(5-methyl-2-pyrazinyl)methyl]imidazo[2,1-b][1,3]thiazole-6-carboxamide" belongs to a class of chemical compounds characterized by complex molecular structures and diverse biological activities. These structures typically involve heterocyclic compounds, particularly pyrazines, imidazoles, and thiazoles, which are often explored for their potential in various fields of chemistry and pharmacology.

Synthesis Analysis

The synthesis of such compounds generally involves multi-step reactions, including condensation, cyclocondensation, and N-alkylation sequences. Microwave irradiation conditions are sometimes used for efficiency. An example is the synthesis of N-arylimidazo[1,2-a]pyrazine-2-carboxamides, where different amines are condensed with imidazo[1,2-a]pyrazine-2-carboxylic acid under specific conditions (Jyothi & Madhavi, 2019). Such methods are indicative of the complex synthetic routes required for these compounds.

Molecular Structure Analysis

The molecular structure of such compounds is characterized by the presence of several heterocyclic rings. These structures are often confirmed through spectral data like IR, 1H, and 13C NMR, and MS analyses. The molecular structure largely influences the chemical and physical properties of the compound, including its reactivity and potential biological activity.

Chemical Reactions and Properties

Chemical properties of these compounds include their reactivity towards different reagents and conditions. For instance, reactions with amines, halides, and various catalysts lead to the formation of diverse derivatives with distinct chemical properties. The presence of multiple reactive sites in the molecule allows for a range of chemical transformations.

Physical Properties Analysis

The physical properties, such as solubility, melting point, and crystal structure, are closely related to the compound's molecular structure. These properties are significant in determining the compound's stability, storage conditions, and suitability for various applications.

Chemical Properties Analysis

Chemically, these compounds often exhibit a range of activities, including antimicrobial and antifungal properties, as seen in derivatives of imidazo[1,2-a]pyrazine-2-carboxamides (Jyothi & Madhavi, 2019). The specific functional groups in the molecule, such as carboxamide, significantly contribute to these properties.